Methanimidamide, N'-(2-chlorophenyl)-N,N-dimethyl-

• CAS No.: 2103-49-3
• Molecular Formula: C9H11ClN2
• Molecular Weight: 182.65 g/mol
• IUPAC Name: N'-(2-chlorophenyl)-N,N-dimethylmethanimidamide
• InChI: InChI=1S/C9H11ClN2/c1-12(2)7-11-9-6-4-3-5-8(9)10/h3-7H,1-2H3
• InChI Key: APKRGIKHQYEHGV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C=NC1=CC=CC=C1Cl

Description

Methanimidamide, N'-(2-chlorophenyl)-N,N-dimethyl- is a useful research compound. Its molecular formula is C9H11ClN2 and its molecular weight is 182.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

98% 2-chloroaniline (195 g; 1.5 mol) and 98% dimethylformamide dimethyl acetal (228.2 g; 1.8 mol) were dissolved in toluene (300 g), and the solution was heated under reflux for 4 h. During this time, the internal temperature fell from 96 to 77° C. Thereafter, 15 g of distillate were removed, and the internal temperature rose again during this time to 84° C. Finally, the reaction solution was concentrated on a rotary evaporator at 90° C. and 5 mbar and the resulting brown oil (270.5 g) was fractionated by means of column distillation. The main fraction distilled over at 120° C. and 1.4 mbar and comprised the product in a purity of >99% (determined using area percentages of the GC spectrum).